![molecular formula C15H15F2N5O B2354605 1-(2,6-difluorophenyl)-3-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)urea CAS No. 2034478-13-0](/img/structure/B2354605.png)
1-(2,6-difluorophenyl)-3-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)urea
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Description
1-(2,6-difluorophenyl)-3-(2-(6-methyl-1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Antiproliferative Agents Targeting P53 in Non-small Cell Lung Cancer
Researchers synthesized a series of (imidazo[1,2-a]pyrazin-6-yl)ureas, demonstrating cytostatic activity against a non-small cell lung cancer cell line. The study focused on one compound that induced the overexpression of the TP53 gene, suggesting its potential for reactivating mutant p53 in cancer treatment (Bazin et al., 2016).
Antibacterial Heterocyclic Compounds
Another study aimed at developing new antibacterial agents synthesized novel heterocyclic compounds containing a sulfonamido moiety. This research highlighted the potential of these compounds as effective antibacterial agents, with several showing high activities (Azab et al., 2013).
Hydrogel Formation and Property Tuning
In material science, specific urea compounds have been used to form hydrogels with properties dependent on the anion identity. This area of research explores the tuning of physical properties of hydrogels for potential applications in drug delivery and tissue engineering (Lloyd & Steed, 2011).
Synthesis of Novel Phosphoranes
Novel phosphoranes containing urea derivatives were synthesized, showcasing a chemoselective reaction that could be useful in the development of new chemical entities with potential applications in various fields of chemistry (Afshar & Islami, 2009).
Development of New Synthetic Methods
Research in synthetic chemistry has led to new methods for creating substituted ureas based on pyridinedicarboxylic acid azides. Such advancements in synthetic techniques contribute to the broader field of heterocyclic chemistry, enabling the creation of compounds with potential therapeutic applications (Nesterova et al., 2012).
Properties
IUPAC Name |
1-(2,6-difluorophenyl)-3-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]urea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15F2N5O/c1-10-9-13-21(7-8-22(13)20-10)6-5-18-15(23)19-14-11(16)3-2-4-12(14)17/h2-4,7-9H,5-6H2,1H3,(H2,18,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCZKOEXCNSCDDY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=CN(C2=C1)CCNC(=O)NC3=C(C=CC=C3F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15F2N5O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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